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Compound of Interest

Compound Name: Phosmet oxon

Cat. No.: B1677708

Introduction

Phosmet is a widely used non-systemic organophosphate insecticide. In biological systems
and the environment, phosmet can be converted to its oxygen analog, phosmet oxon, through
oxidative desulfuration. Phosmet oxon is a more potent inhibitor of acetylcholinesterase,
making its detection crucial for toxicological and environmental monitoring. This document
provides a detailed protocol for the development of a competitive enzyme-linked
immunosorbent assay (CELISA) for the selective and sensitive detection of phosmet oxon.

Principle of the Assay

The immunoassay is based on the principle of a competitive binding reaction. A specific
polyclonal antibody raised against a phosmet oxon analog is coated onto the wells of a
microtiter plate. The sample containing phosmet oxon is mixed with a known amount of a
phosmet oxon-horseradish peroxidase (HRP) conjugate. This mixture is then added to the
antibody-coated wells. The free phosmet oxon in the sample and the phosmet oxon-HRP
conjugate compete for the limited number of antibody binding sites. The amount of phosmet
oxon-HRP conjugate that binds to the antibody is inversely proportional to the concentration of
phosmet oxon in the sample. After a washing step to remove unbound reagents, a substrate
solution is added, which is catalyzed by the bound HRP to produce a colored product. The
intensity of the color is measured spectrophotometrically, and the concentration of phosmet
oxon in the sample is determined by comparing the absorbance with a standard curve.
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Key Experimental Workflow
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Competitive ELISA Workflow
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 To cite this document: BenchChem. [Application Notes: Immunoassay for Selective Phosmet
Oxon Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677708#immunoassay-development-for-selective-
phosmet-oxon-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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